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Compound of Interest

Compound Name: Ethyl 3-amino-5-chlorobenzoate

Cat. No.: B582318

An In-depth Technical Guide to the Safe Handling of Ethyl 3-amino-5-chlorobenzoate

This document provides a comprehensive overview of the safety and handling precautions for
Ethyl 3-amino-5-chlorobenzoate (CAS No. 1261269-01-5), intended for researchers,
scientists, and professionals in drug development. Adherence to these guidelines is essential
for ensuring a safe laboratory environment.

Hazard Identification and Classification

Ethyl 3-amino-5-chlorobenzoate is classified as a hazardous substance. The primary
hazards associated with this chemical are skin irritation, serious eye irritation, and potential
respiratory irritation.[1] It is crucial to understand these risks before handling the compound.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement
. o H315: Causes skin
Skin Irritation 2 L
irritation.[1]
. H319: Causes serious eye
Eye Irritation 2A

irritation.[1]

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation.[1]
|
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Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is a prerequisite for its safe
handling.

Table 2: Physical and Chemical Properties of Ethyl 3-amino-5-chlorobenzoate

Property Value

CAS Number 1261269-01-5[2][3][4]
Molecular Formula CoH10CINO2[2][4]1[5]
Molecular Weight 199.63 g/mol [2][5]
Purity =97-98%]2][4]
Topological Polar Surface Area (TPSA) 52.32 A7[2]

| LogP | 2.0989[2] |

Toxicological Information

The primary toxicological concerns are related to irritant effects on the skin, eyes, and
respiratory system.[1] Detailed quantitative toxicological data, such as LD50 or LC50 values,
are not available in the reviewed safety data sheets. Therefore, the substance should be
handled with care, assuming it may have uncharacterized toxicological properties.

Exposure Controls and Personal Protection

To minimize exposure, a combination of engineering controls and personal protective
equipment (PPE) is mandatory.

o Engineering Controls: Always handle Ethyl 3-amino-5-chlorobenzoate in a well-ventilated
area.[1][6] For procedures that may generate dust or aerosols, a local exhaust system or a
chemical fume hood should be used.[6] Eyewash stations and safety showers must be
readily accessible.[6]
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» Personal Protective Equipment (PPE): The selection of appropriate PPE is critical to prevent
direct contact with the chemical.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

. . Prevents eye contact
) Safety glasses with side- ) ]
Eye/Face Protection . which can cause serious
shields or goggles.[1] oL
irritation.[1]

] ] Prevents skin contact which
Chemical-resistant gloves

) ] (e.g., Nitrile rubber).[5] Lab ) .
Skin Protection ] ] Contaminated clothing should
coat or appropriate protective

clothing.[7]

can cause irritation.[1]

be removed and washed

before reuse.[1]

| Respiratory Protection | Required when dusts, vapors, or aerosols are generated.[1] Use a
NIOSH/MSHA-approved respirator. | Prevents inhalation which may cause respiratory tract
irritation.[1] |

Safe Handling and Storage Procedures

Handling:

Avoid contact with skin and eyes.[5][6]

Avoid breathing dust.[1][5]

Wash hands and skin thoroughly after handling.[1][6]

Do not eat, drink, or smoke in work areas.[6]

Ensure adequate ventilation during use.[1][5]
Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7]
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o Keep the container sealed when not in use.[6]

e Store locked up.[1]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of accidental exposure. Always show
the Safety Data Sheet (SDS) to attending medical personnel.[1]

Table 4: First Aid Measures

Exposure Route First Aid Protocol

Remove the person to fresh air and keep
them comfortable for breathing.[1][5] If

Inhalation feeling unwell, call a POISON CENTER or
doctor.[1] If breathing is difficult, give
oxygen.[5]

Take off immediately all contaminated clothing.
_ [1] Wash the affected area with plenty of soap
Skin Contact S
and water.[1][5] If skin irritation occurs, seek

medical attention.

Rinse cautiously with water for several minutes.

[1] Remove contact lenses, if present and easy
Eye Contact to do.[1] Continue rinsing for at least 15

minutes.[5][7] Call an ophthalmologist or get

immediate medical attention.[1][6]

| Ingestion | Rinse mouth with water.[5][6] Immediately make the victim drink water (two glasses
at most).[1] Do not induce vomiting.[5] Call a physician or Poison Control Center immediately.

[5]i6] |

Accidental Release and Disposal Measures

Accidental Release:

o Evacuate personnel to safe areas and ensure adequate ventilation.[5]
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Avoid dust formation and inhalation.[5]

Wear appropriate personal protective equipment.[5]

Prevent the substance from entering drains.[1][5]

Collect the spilled material using suitable equipment (e.g., sweep up) and place itin a
suitable, closed container for disposal.[5][6]

Disposal:

» Dispose of contents and containers in accordance with local, regional, and national
regulations.[1]

» Waste should be sent to an approved waste disposal plant.[1]

Experimental Workflow and Logic

The following diagram outlines a logical workflow for the safe handling of Ethyl 3-amino-5-
chlorobenzoate, from initial preparation to final disposal, emphasizing critical safety
checkpoints.
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Caption: Logical workflow for handling Ethyl 3-amino-5-chlorobenzoate.
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Note on Experimental Protocols

This guide is strictly focused on the safety and handling of Ethyl 3-amino-5-chlorobenzoate.
Detailed experimental methodologies for its synthesis or use in specific scientific applications
are beyond the scope of safety documentation and were not available in the consulted
resources. Researchers must develop and validate their own experimental protocols in
accordance with established laboratory safety practices and institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b582318#ethyl-3-amino-5-chlorobenzoate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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